Cas no 119774-99-1 (Uridine5'-(tetrahydrogen triphosphate), 3'-azido-2',3'-dideoxy-5-ethyl- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 3'-azido-2',3'-dideoxy-5-ethyl- (9CI)
• CAS No: 119774-99-1
• MF: C₁₁H₁₈N₅O₁₃P₃
• MW: 521.207604885101
• CID: 209253
• PubChem ID: 451467
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 3'-azido-2',3'-dideoxy-5-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 3'-azido-2',3'-dideoxy-5-ethyl- (9CI)
• [[(2S,3S,5R)-3-azido-5-(5-ethyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 3'-azido-2',3'-dideoxy-5-ethyl-
• AZEU-TP
• 119774-99-1
• DTXSID10152584
• [[(2S,3S,5R)-3-azido-5-(5-ethyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate

• Inchi： 1S/C11H18N5O13P3/c1-2-6-4-16(11(18)13-10(6)17)9-3-7(14-15-12)8(27-9)5-26-31(22,23)29-32(24,25)28-30(19,20)21/h4,7-9H,2-3,5H2,1H3,(H,22,23)(H,24,25)(H,13,17,18)(H2,19,20,21)/t7-,8+,9+/m0/s1
• InChI Key： FXZFTKXBFSMCAV-DJLDLDEBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(CC)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 521.01154
• Monoisotopic Mass: 521.01139664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 233Ų

Experimental Properties

• PSA: 267.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside triphosphates